Cas no 2680880-36-6 (benzyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate)

• Product Name: benzyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate
• CAS No: 2680880-36-6
• MF: C₂₂H₂₆BrNO₂
• MW: 416.351345539093
• CID: 5625671
• PubChem ID: 165928621
• Update Time: 2025-06-25

benzyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303816
• benzyl N-{[1-(4-bromophenyl)cycloheptyl]methyl}carbamate
• 2680880-36-6
• benzyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate

• Inchi： 1S/C22H26BrNO2/c23-20-12-10-19(11-13-20)22(14-6-1-2-7-15-22)17-24-21(25)26-16-18-8-4-3-5-9-18/h3-5,8-13H,1-2,6-7,14-17H2,(H,24,25)
• InChI Key： RYJIEIUQJRMBOC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CNC(=O)OCC2C=CC=CC=2)CCCCCC1

Computed Properties

• Exact Mass: 415.11469g/mol
• Monoisotopic Mass: 415.11469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate

Professional Introduction to Benzyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate (CAS No. 2680880-36-6)

Benzyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate, identified by its CAS number 2680880-36-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. The structural features of this compound, including its benzyl moiety and the unique cycloheptyl side chain, contribute to its distinct chemical properties and potential biological activities.

The presence of a 4-bromophenyl group in the structure of Benzyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate introduces a region of high reactivity, making it a valuable scaffold for further functionalization. This characteristic is particularly useful in the development of novel pharmaceutical agents, where selective bromination can be employed to introduce additional functional groups or to facilitate cross-coupling reactions. The cycloheptylmethyl portion of the molecule adds another layer of complexity, contributing to its steric environment and influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on the development of new carbamate-based compounds with potential therapeutic applications. Carbamates have shown promise as pharmacological agents due to their ability to modulate various biological pathways. For instance, they have been explored as inhibitors of enzymes involved in metabolic disorders and as modulators of neurotransmitter systems. The specific structural motif of Benzyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate positions it as a candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The benzyl group, while providing stability to the core structure, can also be removed or modified through various chemical transformations. This flexibility allows chemists to tailor the properties of the compound for specific applications. Additionally, the cycloheptyl ring introduces a bulky side chain that can influence both the solubility and binding affinity of the molecule, making it an attractive candidate for drug design.

The 4-bromophenyl substituent is particularly noteworthy due to its ability to participate in various synthetic transformations. For example, palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings can be employed to introduce aryl or heteroaryl groups at this position. These reactions are widely used in medicinal chemistry to diversify molecular libraries and explore new pharmacological profiles. Furthermore, the bromine atom can be readily exchanged with other leaving groups through nucleophilic substitution reactions, expanding the synthetic utility of Benzyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in drug discovery. Compounds like Benzyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate serve as important tools in this context, allowing researchers to systematically explore how different structural features influence biological activity. By modifying specific parts of the molecule, scientists can gain insights into which regions are critical for binding to biological targets and which modifications enhance potency or selectivity.

In addition to its synthetic utility, Benzyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate has been studied for its potential biological effects. Preliminary investigations suggest that derivatives of this compound may exhibit properties relevant to neurological disorders and inflammatory conditions. The combination of a lipophilic cycloheptyl group and a polar carbamate moiety makes it an interesting candidate for modulating membrane-bound receptors or intracellular signaling pathways. Further studies are needed to fully elucidate its pharmacological profile and therapeutic potential.

The development of new synthetic methodologies is another area where Benzyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate plays a significant role. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable routes to complex molecules. This compound serves as a model system for testing new synthetic strategies, helping chemists develop processes that are both effective and environmentally friendly. Such innovations are crucial for meeting the growing demand for high-quality pharmaceutical intermediates.

Computational chemistry has also become an indispensable tool in modern drug discovery. Molecular modeling techniques allow researchers to predict how Benzyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate will interact with biological targets at the atomic level. These predictions can guide experimental design and help identify promising derivatives with enhanced activity or reduced toxicity. By integrating computational methods with traditional wet chemistry approaches, scientists can accelerate the discovery process significantly.

The versatility of Benzyl N-{1-(4-bromophenyl)cyclohefty lmethyl}carbamate extends beyond its role as an intermediate in drug synthesis; it also finds applications in materials science and agrochemicals. For instance, derivatives of this compound have been explored as precursors for specialty polymers or as components in crop protection agents. The ability to modify its structure allows chemists to fine-tune its properties for specific industrial applications, demonstrating its broad utility across multiple scientific disciplines.

As our understanding of biological systems continues to evolve, so does our approach to drug design. New technologies such as CRISPR gene editing and high-throughput screening are revolutionizing how we identify and validate drug candidates. Benzyl N-{1-(4-bromophenyl)cyclohefty lmethyl}carbamate represents one example of how traditional organic chemistry principles remain foundational despite these advancements; it provides a scaffold upon which cutting-edge technologies can be applied.